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Compound of Interest

Compound Name: Decoyinine

Cat. No.: B1666037 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of Decoyinine, a nucleoside analog and GMP synthase

inhibitor. Adherence to these procedures is critical for minimizing environmental impact and

protecting laboratory personnel.

Hazard Identification and Safety Precautions
Decoyinine is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Before handling Decoyinine, it is imperative to wear appropriate personal protective equipment

(PPE), including protective gloves, safety goggles with side-shields, and a suitable respirator.

[1] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of dust or fumes.[1]

Quantitative Data for Decoyinine
For quick reference, the following table summarizes key quantitative data for Decoyinine.
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Property Value Source

CAS Number 2004-04-8 [1][2][3][4]

Molecular Formula C₁₁H₁₃N₅O₄ [2][4][5]

Formula Weight 279.25 g/mol [4][5]

Melting Point 198-200°C [1][3]

Density 1.87 g/cm³ [1][3]

Solubility
DMSO: 50 mg/mLH₂O: 6.67

mg/mL
[4]

Storage Temperature -20°C [2][3][6]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of Decoyinine waste.

1. Waste Segregation and Collection:

All solid waste contaminated with Decoyinine (e.g., weighing papers, contaminated gloves,
pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.
Unused or expired Decoyinine solid should be kept in its original container and treated as
hazardous waste.
Liquid waste containing Decoyinine (e.g., solutions in DMSO or water) must be collected in
a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other
chemical waste streams unless compatibility has been verified.

2. Decontamination of Labware:

Glassware and equipment that have come into contact with Decoyinine should be
decontaminated.
Rinse the contaminated surfaces thoroughly with a suitable solvent in which Decoyinine is
soluble (e.g., DMSO, followed by water).
The rinsate should be collected and disposed of as hazardous liquid waste.
After the initial rinse, wash the labware with soap and water.

3. Handling Spills:
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In the event of a spill, evacuate the immediate area to avoid inhalation of dust.
Ensure adequate ventilation.
Wear full PPE, including a respirator.
For solid spills, carefully sweep or vacuum the material into a hazardous waste container.
Avoid generating dust.
For liquid spills, absorb the solution with an inert material (e.g., vermiculite, sand, or earth).
[1]
The absorbent material should be collected in a sealed container for hazardous waste
disposal.
Decontaminate the spill area by scrubbing with alcohol, and collect the decontamination
materials for disposal.[1]

4. Final Disposal:

All Decoyinine waste, both solid and liquid, must be disposed of in accordance with local,
state, and federal regulations.[1]
Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.
Do not dispose of Decoyinine down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Decoyinine waste.
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Caption: Workflow for the proper segregation, collection, and disposal of Decoyinine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Decoyinine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666037#decoyinine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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